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Compound of Interest

Compound Name:
1-(4-Methoxy-2-

nitrophenyl)ethanone

CAS No.: 67323-06-2

Cat. No.: B1625792

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and

biological properties of 4'-Methoxy-3'-nitroacetophenone, a key intermediate in synthetic

organic chemistry with potential applications in medicinal chemistry. This document details its

synthesis, spectral characteristics, safety protocols, and its role as a precursor to

pharmacologically active molecules.

Chemical and Physical Properties
4'-Methoxy-3'-nitroacetophenone is a substituted acetophenone characterized by the presence

of a methoxy and a nitro group on the phenyl ring. These functional groups significantly

influence its chemical reactivity and physical properties.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference(s)

CAS Number 6277-38-9 [1][2][3]

Molecular Formula C₉H₉NO₄ [1][2][4]

Molecular Weight 195.17 g/mol [2][3]

Appearance
White to yellow crystalline

powder
[5]

Melting Point 97-100 °C [3][6]

Boiling Point 315.1 ± 22.0 °C (Predicted) [6]

Solubility Sparingly soluble in water. [5]

LogP (Octanol/Water) 1.4 [5]

EINECS Number 228-476-7 [5]

Spectroscopic Data
The structural elucidation of 4'-Methoxy-3'-nitroacetophenone is confirmed through various

spectroscopic techniques. The following tables summarize the key spectral data.

Table 2: ¹H and ¹³C NMR Spectral Data
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Nucleus
Chemical Shift (δ,
ppm)

Multiplicity Solvent

¹H NMR ~8.3 d CDCl₃

~7.9 dd CDCl₃

~7.2 d CDCl₃

~4.0 s CDCl₃

~2.6 s CDCl₃

¹³C NMR ~195 s CDCl₃

~155 s CDCl₃

~140 s CDCl₃

~133 d CDCl₃

~131 s CDCl₃

~126 d CDCl₃

~115 d CDCl₃

~57 q CDCl₃

~27 q CDCl₃

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument

used. The data presented is a representative compilation from various sources.[7][8]

Table 3: Infrared (IR) and Mass Spectrometry (MS) Data

Spectroscopic Technique Key Peaks/Fragments

IR (KBr, cm⁻¹)

~1680 (C=O stretch), ~1520 & ~1340 (NO₂

stretch, asymmetric and symmetric), ~1270 (C-

O-C stretch), ~2900-3100 (C-H stretch)

Mass Spectrometry (m/z) 195 (M+), 180, 150, 134, 107, 77
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Note: The IR and MS data are characteristic of the compound's functional groups and

molecular structure.[4][9]

Synthesis and Purification
4'-Methoxy-3'-nitroacetophenone is most commonly synthesized via the electrophilic nitration of

4'-methoxyacetophenone.[6]

Experimental Protocol: Synthesis
Reaction Scheme:

4'-Methoxyacetophenone HNO₃ / H₂SO₄(Nitrating Mixture) 4'-Methoxy-3'-nitroacetophenone

Click to download full resolution via product page

Figure 1: Synthesis of 4'-Methoxy-3'-nitroacetophenone.

Materials:

4'-Methoxyacetophenone

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Ethanol

Procedure:

In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a

thermometer, add concentrated sulfuric acid and cool the flask in an ice-salt bath to below 0

°C.
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Slowly add 4'-methoxyacetophenone dropwise to the cooled sulfuric acid while maintaining

the temperature below 5 °C.

Prepare a nitrating mixture by carefully adding concentrated nitric acid to an equal volume of

concentrated sulfuric acid, keeping the mixture cool.

Add the nitrating mixture dropwise to the solution of 4'-methoxyacetophenone in sulfuric acid,

ensuring the reaction temperature does not exceed 5-10 °C.

After the addition is complete, continue stirring the reaction mixture in the ice bath for an

additional 30-60 minutes.

Pour the reaction mixture slowly onto a large amount of crushed ice with vigorous stirring.

The solid product will precipitate out of the solution.

Collect the crude product by vacuum filtration and wash it thoroughly with cold water until the

washings are neutral.

This protocol is adapted from a general procedure for the nitration of acetophenones.

Experimental Protocol: Purification
Procedure:

The crude 4'-Methoxy-3'-nitroacetophenone can be purified by recrystallization.

Dissolve the crude solid in a minimal amount of hot ethanol.

If the solution is colored, a small amount of activated charcoal can be added, and the

solution can be hot-filtered.

Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to

complete crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and dry in a vacuum oven.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Applications in Drug
Development
Direct studies on the biological activity of 4'-Methoxy-3'-nitroacetophenone are limited in the

available scientific literature. However, its significance in drug development lies in its role as a

versatile precursor for the synthesis of various heterocyclic compounds with demonstrated

pharmacological activities.

Precursor for Pharmacologically Active Compounds
4'-Methoxy-3'-nitroacetophenone is a key building block for the synthesis of chalcones,

flavones, and other related compounds. The nitro group can be readily reduced to an amino

group, which can then be further modified to introduce diverse functionalities. This makes it a

valuable intermediate for generating libraries of compounds for drug screening.

4'-Methoxy-3'-
nitroacetophenone

Reduction of Nitro Group
(e.g., SnCl₂/HCl or H₂/Pd-C)

3'-Amino-4'-
methoxyacetophenone

Claisen-Schmidt Condensation
(with aromatic aldehydes) Substituted Chalcones

Antimicrobial,
Anticancer,

Anti-inflammatory Activities

Click to download full resolution via product page

Figure 2: Synthetic utility of 4'-Methoxy-3'-nitroacetophenone.

Biological Activities of Derivatives
Derivatives of 4'-Methoxy-3'-nitroacetophenone, particularly chalcones and semicarbazones,

have been reported to exhibit a range of biological activities, including:

Antimicrobial Activity: Many chalcone derivatives synthesized from this precursor have

shown promising activity against various strains of bacteria and fungi.

Anticancer Activity: The cytotoxic effects of some of these derivatives have been evaluated

against different cancer cell lines.[10]

Anti-inflammatory Activity: Certain derivatives have been investigated for their potential to

modulate inflammatory pathways.
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The presence of the methoxy and a modifiable amino group (from the nitro group) allows for

the fine-tuning of the electronic and steric properties of the final molecules, which is crucial for

optimizing their interaction with biological targets.

As there is no direct evidence of 4'-Methoxy-3'-nitroacetophenone being involved in a specific

signaling pathway, a diagram for this is not provided. Research efforts are focused on its

synthetic applications rather than its own biological effects.

Safety and Handling
4'-Methoxy-3'-nitroacetophenone should be handled with appropriate safety precautions in a

laboratory setting.

Table 4: Hazard and Safety Information
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Aspect Information Reference(s)

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[6]

GHS Precautionary

Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P302+P352 (IF ON SKIN:

Wash with plenty of soap and

water), P305+P351+P338 (IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

[6]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves, lab coat.

[11]

Storage

Store in a cool, dry, and well-

ventilated area away from

incompatible substances.

[11]

Incompatible Materials Strong oxidizing agents. [11]

Conclusion
4'-Methoxy-3'-nitroacetophenone is a valuable and versatile intermediate in organic synthesis.

Its well-defined chemical and physical properties, along with a straightforward synthetic route,

make it an important building block for the creation of diverse molecular scaffolds. While the

direct biological activity of this compound is not extensively studied, its role as a precursor to a

wide range of pharmacologically active compounds, particularly in the fields of antimicrobial

and anticancer research, is firmly established. This guide provides essential technical

information for researchers and drug development professionals working with this compound,

highlighting its potential in the discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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